Cas no 66033-87-2 (1,2-BENZISOXAZOLE, 5-BROMO-3-ETHYL-)

1,2-BENZISOXAZOLE, 5-BROMO-3-ETHYL- structure
66033-87-2 structure
Product Name:1,2-BENZISOXAZOLE, 5-BROMO-3-ETHYL-
CAS No:66033-87-2
MF:C9H8BrNO
MW:226.06992149353
CID:3180156
PubChem ID:12411340
Update Time:2025-04-21

1,2-BENZISOXAZOLE, 5-BROMO-3-ETHYL- Chemical and Physical Properties

Names and Identifiers

    • 1,2-BENZISOXAZOLE, 5-BROMO-3-ETHYL-
    • 66033-87-2
    • 5-Bromo-3-ethyl-benzo[d]isoxazole
    • SCHEMBL18512333
    • DB-206861
    • Inchi: 1S/C9H8BrNO/c1-2-8-7-5-6(10)3-4-9(7)12-11-8/h3-5H,2H2,1H3
    • InChI Key: FWQDCOJLSDDQOT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(CC)=NO2

Computed Properties

  • Exact Mass: 224.97893Da
  • Monoisotopic Mass: 224.97893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.521±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),
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